Cas no 1805913-77-2 (3-Cyano-2-mercaptophenylpropanal)
3-Cyano-2-mercaptophenylpropanal Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-2-mercaptophenylpropanal
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- Inchi: 1S/C10H9NOS/c1-7(6-12)9-4-2-3-8(5-11)10(9)13/h2-4,6-7,13H,1H3
- InChI Key: KJYVEWMSQMTDIN-UHFFFAOYSA-N
- SMILES: SC1C(C#N)=CC=CC=1C(C=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 1.8
- Topological Polar Surface Area: 41.9
3-Cyano-2-mercaptophenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004584-1g |
3-Cyano-2-mercaptophenylpropanal |
1805913-77-2 | 97% | 1g |
1,579.40 USD | 2021-06-22 | |
| Alichem | A014004584-250mg |
3-Cyano-2-mercaptophenylpropanal |
1805913-77-2 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A014004584-500mg |
3-Cyano-2-mercaptophenylpropanal |
1805913-77-2 | 97% | 500mg |
798.70 USD | 2021-06-22 |
3-Cyano-2-mercaptophenylpropanal Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-Cyano-2-mercaptophenylpropanal
Professional Introduction to 3-Cyano-2-mercaptophenylpropanal (CAS No. 1805913-77-2)
3-Cyano-2-mercaptophenylpropanal, with the chemical formula C₉H₇NO₂S, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, including a cyano group and a thiol moiety, which make it a versatile intermediate in the development of various pharmacologically active molecules. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications and applications.
The CAS number 1805913-77-2 provides a unique identifier for this compound, ensuring accurate and consistent referencing in scientific literature and industrial applications. This numbering system is crucial for researchers and manufacturers to distinguish this compound from others with similar chemical properties. The 3-Cyano-2-mercaptophenylpropanal structure itself is a result of careful molecular design, aiming to achieve specific biological activities and synthetic utility.
In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The cyano group in 3-Cyano-2-mercaptophenylpropanal plays a pivotal role in modulating the electronic properties of the molecule, influencing its interactions with biological targets. Similarly, the thiol moiety contributes to its reactivity, allowing for further functionalization through various chemical reactions such as oxidation, reduction, and coupling reactions. These features make it an invaluable building block in the synthesis of more complex molecules.
One of the most promising applications of 3-Cyano-2-mercaptophenylpropanal lies in its use as an intermediate in the synthesis of pharmaceuticals. Researchers have been exploring its potential in developing drugs that target neurological disorders, inflammation, and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in these conditions. The structural flexibility of 3-Cyano-2-mercaptophenylpropanal allows chemists to modify its core structure to optimize its pharmacological properties.
The pharmaceutical industry has been particularly interested in leveraging the reactivity of the thiol group for drug design. Thiols are known to participate in disulfide bond formation, which is crucial for stabilizing protein structures and modulating enzyme activity. By incorporating a thiol moiety into a drug molecule, researchers can enhance its bioavailability and target specificity. This has led to the development of novel drug candidates that show promise in preclinical studies.
Another area where 3-Cyano-2-mercaptophenylpropanal finds application is in materials science. The combination of the cyano and thiol groups provides unique electronic and chemical properties that are useful in designing advanced materials. For example, researchers have been exploring its use in organic electronics, where such compounds can serve as electron donors or acceptors in semiconducting devices. The ability to fine-tune these properties through molecular engineering makes 3-Cyano-2-mercaptophenylpropanal a valuable asset in this field.
In conclusion, 3-Cyano-2-mercaptophenylpropanal (CAS No. 1805913-77-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, including the cyano group and thiol moiety, make it an excellent intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific and industrial settings is likely to grow even further.
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